3-Hydroxymethylantipyrine
3-Hydroxymethylantipyrine
3-Hydroxymethylantipyrine, also known as 3-hmap, belongs to the class of organic compounds known as phenylpyrazoles. Phenylpyrazoles are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. 3-Hydroxymethylantipyrine is soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Hydroxymethylantipyrine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
3-hydroxymethylantipyrine is a pyrazolone that is antipyrine in which one of the hydrogens of the 5-methyl group is substituted by a hydroxymethyl group. It is a metabolite of the analgesic drug, antipyrene. It has a role as a drug metabolite and a human urinary metabolite. It derives from an antipyrine.
3-hydroxymethylantipyrine is a pyrazolone that is antipyrine in which one of the hydrogens of the 5-methyl group is substituted by a hydroxymethyl group. It is a metabolite of the analgesic drug, antipyrene. It has a role as a drug metabolite and a human urinary metabolite. It derives from an antipyrine.
Brand Name:
Vulcanchem
CAS No.:
18125-49-0
VCID:
VC20994907
InChI:
InChI=1S/C11H12N2O2/c1-12-10(8-14)7-11(15)13(12)9-5-3-2-4-6-9/h2-7,14H,8H2,1H3
SMILES:
CN1C(=CC(=O)N1C2=CC=CC=C2)CO
Molecular Formula:
C11H12N2O2
Molecular Weight:
204.22 g/mol
3-Hydroxymethylantipyrine
CAS No.: 18125-49-0
Cat. No.: VC20994907
Molecular Formula: C11H12N2O2
Molecular Weight: 204.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Hydroxymethylantipyrine, also known as 3-hmap, belongs to the class of organic compounds known as phenylpyrazoles. Phenylpyrazoles are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. 3-Hydroxymethylantipyrine is soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Hydroxymethylantipyrine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 3-hydroxymethylantipyrine is a pyrazolone that is antipyrine in which one of the hydrogens of the 5-methyl group is substituted by a hydroxymethyl group. It is a metabolite of the analgesic drug, antipyrene. It has a role as a drug metabolite and a human urinary metabolite. It derives from an antipyrine. |
|---|---|
| CAS No. | 18125-49-0 |
| Molecular Formula | C11H12N2O2 |
| Molecular Weight | 204.22 g/mol |
| IUPAC Name | 5-(hydroxymethyl)-1-methyl-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C11H12N2O2/c1-12-10(8-14)7-11(15)13(12)9-5-3-2-4-6-9/h2-7,14H,8H2,1H3 |
| Standard InChI Key | JBJKAGOWIZGVTR-UHFFFAOYSA-N |
| SMILES | CN1C(=CC(=O)N1C2=CC=CC=C2)CO |
| Canonical SMILES | CN1C(=CC(=O)N1C2=CC=CC=C2)CO |
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